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Albonoursin antibacterial assay

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Albonoursin

CAS No.: 1222-90-8

Cat. No.: S517858

Albonoursin Basic Information

The table below summarizes the core chemical and biological information available for Alboenoursin.

Property Description

IUPAC Name (32,62)-3-(benzylidene)-6-(sec-butylidene)piperazine-2,5-dione [1]

Molecular Formula C15H1eN202 [2]

Molecular Weight 256.305 g/mol [2]

CAS Number 1222-90-8 [2]

Bioactivity Antibacterial cyclic dipeptide (a diketopiperazine/DKP) [2] [1]
Source Organism Produced by Streptomyces noursei [1]

Biosynthetic Diketopiperazine biosynthesis independent of nonribosomal peptide
Pathway synthetases (NRPS) [1]

Proposed Antibacterial Assay Workflow
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While specific protocols for Albenoursin are not published, a standard broth microdilution method can be
used to determine its Minimum Inhibitory Concentration (MIC) against bacterial pathogens. The following

diagram outlines this general workflow.
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Detailed Experimental Protocol
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This section provides a step-by-step guide for the broth microdilution assay outlined above.

¢ 1. Reagent Preparation

o Test Compound: Prepare a high-concentration stock solution of Albonoursin (e.g., 1 mg/mL
or 10 mM) in a suitable solvent like Dimethyl Sulfoxide (DMSO). The final concentration of the
solvent in the assay should not exceed 1% (v/v) and must be non-inhibitory to bacterial growth.

o Growth Medium: Use cation-adjusted Mueller-Hinton Broth (CAMHB) as recommended by the
Clinical and Laboratory Standards Institute (CLSI) for antibacterial susceptibility testing.

o Bacterial Inoculum: Select fresh, well-isated colonies of the target strain from an agar plate.
Suspend them in saline to a density of 0.5 McFarland standard (approximately 1-2 x 10"8
CFU/mL). Further dilute this suspension in CAMHB to achieve a working concentration of about
5 x 10”5 CFU/mL.

e 2. Assay Procedure

o Microdilution Plate Setup: In a sterile 96-well plate, perform a two-fold serial dilution of the
Albonoursin stock solution across the rows. Use CAMHB as the diluent.
o Controls: Include essential controls:
= Growth Control: Wells containing CAMHB and bacteria (no antibiotic).
= Sterility Control: Wells containing only CAMHB (no bacteria, no antibiotic).
= Solvent Control: Wells containing CAMHB, bacteria, and the highest concentration of
DMSO used in the test wells.
o Inoculation: Add the prepared bacterial inoculum to all test and control wells. The final volume
in each well is typically 100 pL.
o Incubation: Cover the plate and incubate at 35°C + 2°C for 16-20 hours under normal
atmospheric conditions.

e 3. Data Acquisition and Analysis

o Determining MIC: After incubation, examine the plate visually. The Minimum Inhibitory
Concentration (MIC) is defined as the lowest concentration of Albonoursin that completely
prevents visible growth of the bacteria.

o Data Recording: Record the MIC values in pg/mL or uM for each bacterial strain tested. Data
should be collected from at least three independent experiments (n = 3) to ensure reliability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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